Cas no 1805919-94-1 (4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine)

• Product Name: 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine
• CAS No: 1805919-94-1
• MF: C₆H₂BrF₂IN₂O₂
• MW: 378.897559642792
• CID: 4864223
• Update Time: 2025-10-30

4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine

• Inchi： 1S/C6H2BrF2IN2O2/c7-2-1-3(5(8)9)11-6(10)4(2)12(13)14/h1,5H
• InChI Key： HUJLZGXDTUJRFZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)Br)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine

Comprehensive Overview of 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805919-94-1)

4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine (CAS No. 1805919-94-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the nitropyridine family, characterized by its unique substitution pattern, including bromine, iodine, difluoromethyl, and nitro functional groups. Its molecular structure makes it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and crop protection applications.

The growing interest in 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine is driven by its versatile reactivity, which enables chemists to explore novel synthetic pathways. Researchers frequently search for "nitropyridine derivatives" or "halogenated pyridine synthesis" to identify potential applications of this compound. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability—a hot topic in modern medicinal chemistry.

In the context of agrochemical innovation, 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine serves as a key building block for developing next-generation pesticides and herbicides. The compound's nitro and halogen substituents contribute to its electrophilic properties, making it a candidate for designing molecules with targeted biological activity. This aligns with the industry's focus on sustainable and efficient crop protection solutions, a subject frequently queried in search engines like "new agrochemical intermediates 2024."

From a synthetic chemistry perspective, the compound's multifunctional pyridine core offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex architectures for pharmaceuticals, a topic often explored under "pyridine-based drug discovery." Additionally, the presence of both bromine and iodine allows for selective functionalization, a feature highly valued in precision synthesis.

The stability and storage conditions of 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine are also of practical interest. While it is not classified as hazardous under standard conditions, proper handling protocols are recommended to maintain its integrity. Searches like "handling halogenated nitropyridines" reflect user concerns about best practices in laboratory settings. Furthermore, its solubility profile—often queried as "solubility of difluoromethyl pyridines"—makes it suitable for diverse reaction media, including organic solvents like DMF or THF.

In the realm of material science, this compound's potential extends to the development of advanced polymers and electronic materials. The nitro group can act as an electron-withdrawing moiety, influencing the electronic properties of resulting materials—a trending topic in "organic electronic materials design." Its structural motifs are also being investigated for applications in OLEDs and photovoltaic devices, aligning with the global push toward renewable energy technologies.

Analytical characterization of 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are frequently searched under "analysis of halogenated pyridines." These methods ensure purity and confirm structural integrity, critical for downstream applications. The compound's spectral data (e.g., ¹H NMR, ¹³C NMR) is often shared in research databases, aiding reproducibility in synthetic workflows.

As the demand for tailored chemical intermediates grows, 4-Bromo-6-(difluoromethyl)-2-iodo-3-nitropyridine exemplifies how multifunctional heterocycles can address challenges in multiple industries. Its relevance to "green chemistry" initiatives is also notable, as researchers explore atom-efficient routes to incorporate its functional groups. This compound's adaptability ensures its continued prominence in scientific literature and industrial applications, making it a subject of enduring interest for chemists and innovators alike.